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Compound of Interest

Compound Name: 2-Benzylaminopyridine

Cat. No.: B160635

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and reactivity of 2-Benzylaminopyridine. It is intended for researchers, scientists,
and professionals in the field of drug development and organic chemistry.

Chemical and Physical Properties

2-Benzylaminopyridine is an organic compound that appears as a white to off-white or light
yellow powder or crystalline solid.[1][2] It is a derivative of pyridine and finds applications in
various domains of chemical synthesis.

Table 1: Physicochemical Properties of 2-Benzylaminopyridine
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Property Value Reference
Molecular Formula Ci12H12N2 [1103114]
Molecular Weight 184.24 g/mol [1103114]
Melting Point 95-97 °C [1][5]
Boiling Point 116-131 °C at 0.6 mmHg [1]

pKa 6.61 + 0.10 (Predicted) [1]
Appearance White to light yellow (]

powder/crystal

Chemical Structure

The structure of 2-Benzylaminopyridine consists of a pyridine ring substituted with a

benzylamino group at the 2-position.

Table 2: Structural Identifiers for 2-Benzylaminopyridine

Identifier Value Reference

IUPAC Name N-benzylpyridin-2-amine [3]

CAS Number 6935-27-9 [1][3]
C1=CC=C(C=C1)CNC2=CC=

SMILES [31[4]
CC=N2
InChl=1S/C12H12N2/c1-2-6-

InChl 11(7-3-1)10-14-12-8-4-5-9-13-  [3][4][6]

12/h1-9H,10H2,(H,13,14)

Experimental Protocols

A common method for the synthesis of 2-Benzylaminopyridine involves the reaction of 2-

aminopyridine with benzyl alcohol in the presence of a base.[5]

Materials:
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2-Aminopyridine (1.0 mole)

Benzyl alcohol (1.4 moles)

85% Potassium hydroxide (9 g)

Water

Isopropyl alcohol (for recrystallization)

Procedure:

Charge a 500-ml Claisen flask with 94 g of 2-aminopyridine, 150 g of benzyl alcohol, and 9 g
of 85% potassium hydroxide.[5]

» Heat the mixture to boiling, causing a slow distillation of water and some benzyl alcohol. The
temperature of the mixture will gradually rise from 182°C to 250°C over 30 minutes.[5]

e Maintain the temperature at 250°C for 3 minutes, then allow the mixture to cool.[5]

e Cool the residual product to about 100°C and pour it into 250 ml of water.[5]

e Crush the crystallized solid and collect it on a Blchner funnel.[5]

e Wash the product thoroughly with water and then dry it. The yield of 2-benzylaminopyridine
is typically high (98—99%).[5]

e The product can be further purified by recrystallization from isopropyl alcohol.[5]
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2-Aminopyridine Benzyl Alcohol Potassium Hydroxide (85%)
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Synthesis Workflow for 2-Benzylaminopyridine.
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The structure of 2-Benzylaminopyridine is confirmed using various spectroscopic techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum provides information about the hydrogen atoms in the
molecule.

e 13C NMR: The carbon-13 NMR spectrum is used to identify the carbon framework of the
molecule.[6]

o Typical Solvent: Deuterated chloroform (CDCIs) is a common solvent for NMR analysis of
this compound.[6]

Infrared (IR) Spectroscopy:
IR spectroscopy is used to identify the functional groups present in the molecule.

e The spectrum can be obtained using techniques such as a KBr wafer or Attenuated Total
Reflectance (ATR).[3]

Mass Spectrometry (MS):

e Mass spectrometry is used to determine the molecular weight and fragmentation pattern of
the molecule.

e Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.[3]
The mass spectrum typically shows a top peak at m/z 184, corresponding to the molecular
ion.[3]
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Sample Preparation

2-Benzylaminopyridine
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General Workflow for Spectroscopic Analysis.

Reactivity and Stability
Reactivity:
e Ligand Formation: 2-Benzylaminopyridine is utilized as a ligand in organometallic

chemistry, capable of forming stable complexes with metal ions.[2] It can form 5- and 6-
coordinated complexes with gallium(lll) and indium(lll).[1]

e Reactant in Amination Reactions: It serves as a reactant in palladium-catalyzed amination
reactions of aryl chlorides, bromides, and triflates.[1]

o Reaction with BBrs3: It reacts with boron tribromide (BBr3) to yield corresponding amino or

hydroxy substituted compounds.[1]
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» Sensitivity: The compound is susceptible to reactions with strong oxidizing agents, which can
alter the benzyl group.[2] It can also undergo protonation or nucleophilic reactions when

exposed to strong acids and bases.[2]
Stability:

» 2-Benzylaminopyridine is relatively stable under standard room temperature and pressure
conditions in the absence of reactive agents.[2] The aromaticity of the pyridine ring
contributes to its overall stability.[2] However, its stability is compromised at high

temperatures or in the presence of specific reactive chemicals.[2]
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Reactivity and Stability of 2-Benzylaminopyridine.

Biological Activity

While this guide focuses on the chemical properties, it is noteworthy that pyridine-containing
compounds are prevalent in medicinal chemistry.[2] Imidazo[1,2-a]pyridines, which are
structurally related, exhibit a wide range of biological activities, including antiviral, antiprotozoal,
anticancer, and antimicrobial properties.[7] The broader class of naphthyridines, which are also
fused pyridine ring systems, show activities such as anti-infectious, anticancer, and effects on
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the central nervous system.[8][9] Further research into the specific biological profile of 2-
Benzylaminopyridine and its derivatives is an active area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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